Cas no 53332-30-2 (17039-58-6)

17039-58-6 structure
17039-58-6 structure
Product Name:17039-58-6
CAS No:53332-30-2
MF:C23H35N3O4S2
MW:481.671703577042
CID:370963
PubChem ID:6452807
Update Time:2025-04-19

17039-58-6 Chemical and Physical Properties

Names and Identifiers

    • DANSYL-L -METHIONINE
    • Dansyl-L-methionine cyclohexylammonium salt
    • dansyl-L-methionine cyclohexylammonium
    • N-[[5-(dimethylamino)-1-naphthyl]sulphonyl]-L-methionine,compound with cyclohexylamine (1:1)
    • cyclohexanamine;(2S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-4-methylsulfanylbutanoic acid
    • Dansyl-L-methionine,cyclohexylammonium salt
    • cyclohexanamine (S)-2-(5-(dimethylamino)naphthalene-1-sulfonamido)-4-(methylthio)butanoate
    • EINECS 258-482-5
    • NS00090058
    • 53332-30-2
    • N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-L-methionine, compoundwith cyclohexylamine (1:1)
    • 17039-58-6
    • MDL: MFCD00038932
    • Inchi: 1S/C17H22N2O4S2.C6H13N/c1-19(2)15-8-4-7-13-12(15)6-5-9-16(13)25(22,23)18-14(17(20)21)10-11-24-3;7-6-4-2-1-3-5-6/h4-9,14,18H,10-11H2,1-3H3,(H,20,21);6H,1-5,7H2/t14-;/m0./s1
    • InChI Key: JVYRCTROPFAGGR-UQKRIMTDSA-N
    • SMILES: S(C1C=CC=C2C(=CC=CC=12)N(C)C)(N[C@H](C(=O)O)CCSC)(=O)=O.NC1CCCCC1

Computed Properties

  • Exact Mass: 481.20700
  • Monoisotopic Mass: 382.102099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 547
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 120

Experimental Properties

  • Density: 1.332
  • Boiling Point: 598°Cat760mmHg
  • Flash Point: 315.5°C
  • PSA: 146.41000
  • LogP: 5.84020

17039-58-6 Security Information

  • WGK Germany:3
  • Storage Condition:−20°C
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